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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid curing
characteristics under ultraviolet (UV) light or electron beam (EB) irradiation.[1] While
traditionally used in industrial applications such as coatings, inks, and adhesives, its unique
properties offer significant potential for various research and development applications,
including biomaterials, microfabrication, and drug delivery systems. This guide provides an in-
depth overview of Ebecryl 220's technical specifications, performance characteristics, and
potential experimental applications relevant to the scientific community.

Core Technical Specifications

Ebecryl 220 is characterized by its high reactivity, hardness, and solvent resistance upon
curing. These properties stem from its hexafunctional nature, which allows for the formation of
a densely cross-linked polymer network.
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Property Value Test Conditions

Viscosity 28,500 mPa.s (cP) at 25°C

Density 1.18 g/cm? at 25°C

Glass Transition Temperature ]
90-95°C Post-curing

(Tg)

Functionality 6

Chemical Class Aromatic Urethane Acrylate

Data sourced from multiple references.[1][2][3]

Performance Characteristics

The performance of cured Ebecryl 220 is marked by several key attributes that are
advantageous for research applications:

o Fast Cure Response: Achieves a high degree of polymerization in seconds, enabling rapid
prototyping and fabrication.[1]

e High Hardness and Scratch Resistance: The cured material exhibits excellent surface
hardness, making it suitable for applications requiring durable surfaces.

o Chemical and Solvent Resistance: The cross-linked structure provides robust resistance to a
wide range of chemicals and solvents.

e High Gloss: Cured films of Ebecryl 220 demonstrate a high gloss finish.

Experimental Protocols & Methodologies

The following sections detail potential experimental workflows and considerations for utilizing
Ebecryl 220 in a research setting.

UVI/EB Curing Process

The polymerization of Ebecryl 220 is initiated by a source of free radicals, typically generated
by photoinitiators upon exposure to UV light or directly by high-energy electrons in an EB
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Experimental Workflow for UV Curing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Ebecryl 220: A Comprehensive Technical Guide for
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-
technical-guide-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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